1-[(E)-N-(benzenesulfonylmethyl)-C-phenylcarbonimidoyl]-3-phenylthiourea

• IUPAC Name: 1-[(E)-N-(benzenesulfonylmethyl)-C-phenylcarbonimidoyl]-3-phenylthiourea
• InChI: InChI=1S/C21H19N3O2S2/c25-28(26,19-14-8-3-9-15-19)16-22-20(17-10-4-1-5-11-17)24-21(27)23-18-12-6-2-7-13-18/h1-15H,16H2,(H2,22,23,24,27)
• InChI Key: AFJFQZDRBQNZGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NCS(=O)(=O)C2=CC=CC=C2)NC(=S)NC3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N\CS(=O)(=O)C2=CC=CC=C2)/NC(=S)NC3=CC=CC=C3
• Molecular Formula: C21H19N3O2S2
• Molecular Weight: 409.5 g/mol

Description

1-[(E)-N-(benzenesulfonylmethyl)-C-phenylcarbonimidoyl]-3-phenylthiourea, also known as BPTU, is a chemical compound that has been widely used in scientific research for its unique properties. BPTU is a thiourea derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

Structural and Vibrational Characterization 1-Benzyl-3-furoyl-1-phenylthiourea, a derivative with a similar thiourea core, exhibits unique vibrational properties and a U-shape conformation influenced by its molecular structure. The study demonstrates the compound's ability to form intramolecular hydrogen bonds, affecting its conformation and potential intermolecular interactions. This characteristic could be relevant for designing molecules with specific structural requirements in materials science and chemistry (Lestard et al., 2015).

Electronic Properties and Molecular Stability The electronic characteristics, including HOMO and LUMO energies, reveal insights into the molecule's stability and reactivity. The natural bond orbital (NBO) analysis and molecular electrostatic potential maps offer a foundation for understanding the electronic distribution within the molecule, which is crucial for designing compounds with desired electronic properties for applications in electronic materials or as molecular sensors (Lestard et al., 2015).

Catalytic Applications The compound's structural features and reactivity suggest potential applications in catalysis. For instance, derivatives of benzene sulfonamides have been explored for their catalytic activities in cross-coupling reactions, which are fundamental in synthetic organic chemistry for creating complex molecules. The ability to influence reaction pathways through molecular design opens up possibilities for developing new catalysts with enhanced efficiency and selectivity (Miura et al., 1998).